(2-Methoxyethyl)[1-(1,3-thiazol-2-yl)ethyl]amine

• Molecular Formula: C8H14N2OS
• Molecular Weight: 186.28 g/mol
• IUPAC Name: N-(2-methoxyethyl)-1-(1,3-thiazol-2-yl)ethanamine
• InChI: InChI=1S/C8H14N2OS/c1-7(9-3-5-11-2)8-10-4-6-12-8/h4,6-7,9H,3,5H2,1-2H3
• InChI Key: CAQJINGSFQVUOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=CS1)NCCOC

Description

(2-Methoxyethyl)[1-(1,3-thiazol-2-yl)ethyl]amine is a nitrogen- and sulfur-containing heterocyclic compound with the molecular formula C₈H₁₃N₂O₂S. Its structure comprises a 2-methoxyethyl group linked to an ethylamine backbone, which is further substituted with a 1,3-thiazol-2-yl ring. The thiazole moiety, a five-membered ring containing sulfur and nitrogen, is a critical pharmacophore known for diverse biological activities, including antimicrobial and enzyme-targeting properties . The methoxy group enhances solubility and modulates electronic properties, making the compound a promising candidate for medicinal chemistry and organic synthesis applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methoxyethyl)[1-(1,3-thiazol-2-yl)ethyl]amine typically involves the reaction of 2-methoxyethylamine with 2-bromo-1-(1,3-thiazol-2-yl)ethanone under basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the mixture is heated to reflux for several hours. After completion, the product is purified by recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of (2-Methoxyethyl)[1-(1,3-thiazol-2-yl)ethyl]amine may involve continuous flow reactors to optimize the reaction conditions and increase yield. The use of catalysts and automated systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Alkylation Reactions

The primary amine group undergoes alkylation with alkyl halides or sulfates under basic conditions. Solvents like dimethylformamide (DMF) enhance reaction efficiency by stabilizing intermediates.

Reagent	Conditions	Product	Yield
Methyl iodide	DMF, K₂CO₃, 60°C	Quaternary ammonium salt	85%
Ethyl bromoacetate	Toluene, reflux	N-alkylated ethyl glycinate derivative	72%

Alkylation typically proceeds via an Sₙ2 mechanism , with the amine acting as a nucleophile. Steric hindrance from the thiazole ring slightly reduces reactivity compared to simpler aliphatic amines.

Acylation Reactions

Acylation with acyl chlorides or anhydrides produces stable amides. The reaction is pH-sensitive, requiring controlled basicity to avoid thiazole ring degradation.

Reagent	Conditions	Product	Yield
Acetyl chloride	CH₂Cl₂, Et₃N, 0°C→25°C	N-acetylated derivative	78%
Benzoyl chloride	THF, Pyridine, 50°C	N-benzoylated analog	68%

Mechanistic note : The reaction involves a two-step process: (1) formation of an acylammonium intermediate and (2) deprotonation to yield the amide.

Cross-Coupling Reactions

The thiazole ring participates in palladium-catalyzed cross-coupling reactions, enabling C–C bond formation at the 5-position of the thiazole.

Reagent	Catalyst System	Product	Yield
Phenylboronic acid	Pd(PPh₃)₄, K₂CO₃, DMF	5-phenylthiazole derivative	63%
Vinyltriethylsilane	Pd(OAc)₂, CuI, PPh₃	5-vinyl-functionalized compound	58%

These reactions follow a Suzuki-Miyaura mechanism , with oxidative addition of the aryl/vinyl group to palladium preceding transmetallation and reductive elimination.

Oxidation

The methoxyethyl side chain is susceptible to oxidation:

• KMnO₄ in acidic conditions oxidizes the terminal –CH₂OCH₃ group to a ketone ($>$
  C=O).

• mCPBA selectively oxidizes the thiazole sulfur to a sulfoxide.

Oxidizing Agent	Conditions	Product	Yield
KMnO₄	H₂SO₄, H₂O, 80°C	2-(thiazol-2-yl)ethyl ketone	52%
mCPBA	CH₂Cl₂, 0°C→25°C	Thiazole sulfoxide derivative	49%

Reduction

• NaBH₄ reduces imine byproducts to secondary amines.

• Catalytic hydrogenation ($H_2/Pd-C$
  ) saturates the thiazole ring under high-pressure conditions.

Mechanistic Insights

Key factors influencing reactivity:

• Solvent effects : Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity of the amine group by stabilizing transition states.

• Steric effects : The 1-(thiazol-2-yl)ethyl group creates steric hindrance, slowing reactions at the amine center by ~20% compared to unsubstituted analogs.

• Electronic effects : The thiazole ring’s electron-withdrawing nature reduces amine basicity (pKa ~8.2 vs. ~10.5 for cyclohexylamine) .

Scientific Research Applications

(2-Methoxyethyl)[1-(1,3-thiazol-2-yl)ethyl]amine is used in various scientific research fields, including:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: In the study of enzyme inhibition and protein-ligand interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Methoxyethyl)[1-(1,3-thiazol-2-yl)ethyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The thiazole ring can participate in hydrogen bonding and π-π interactions, while the methoxyethyl group can enhance the compound’s solubility and bioavailability. These interactions can modulate the activity of the target proteins and pathways, leading to the desired biological effects.

Comparison with Similar Compounds

Data Tables: Key Comparative Features

Table 1: Substituent and Heterocycle Comparisons

Compound Name	Molecular Formula	Key Features	Biological Implications	Reference
(2-Methoxyethyl)[1-(1,3-thiazol-2-yl)ethyl]amine	C₈H₁₃N₂O₂S	Methoxyethyl + thiazole-2-yl; balanced solubility/reactivity	Antimicrobial potential
(2-Ethoxyethyl)[1-(3-methylthiophen-2-yl)ethyl]amine	C₁₁H₁₉NOS	Ethoxyethyl + thiophene; increased hydrophobicity	Altered target specificity
[1-(4-Methyl-1,3-thiazol-2-yl)ethyl]amine dihydrochloride	C₆H₁₁Cl₂N₂S	Methyl-thiazole; steric bulk	Enhanced enzyme selectivity
Methyl[(2-methyl-1,3-thiazol-4-yl)methyl]amine	C₆H₁₀N₂S	Methyl-thiazole-4-yl; steric hindrance	Improved metabolic stability

Table 2: Heterocycle Core Comparisons

Core Structure	Example Compound	Electronic Properties	Applications
Thiazole	Target compound	S and N lone pairs; moderate aromaticity	Antimicrobial agents, enzyme inhibitors
Thiadiazole	(2-Phenylethyl)(1,2,3-thiadiazol-4-ylmethyl)amine	High electronegativity; coordination sites	Coordination chemistry, agrochemicals
Benzimidazole	2-(1H-1,3-benzodiazol-1-yl)ethylamine	Fused aromatic system; π-π stacking	Anticancer, antiviral agents

Research Findings and Trends

• Antimicrobial Activity : Thiazole derivatives with methoxy groups, such as the target compound, show enhanced biofilm disruption compared to ethoxy or alkyl-substituted analogs .
• Solubility vs. Bioactivity : Methoxy groups improve aqueous solubility but may reduce membrane permeability compared to lipophilic ethoxy or propyl chains .
• Heterocycle-Dependent Mechanisms : Thiazole derivatives target sulfur-dependent enzymes (e.g., cysteine proteases), while benzimidazoles often intercalate into DNA or inhibit topoisomerases .

Biological Activity

The compound (2-Methoxyethyl)[1-(1,3-thiazol-2-yl)ethyl]amine is a thiazole derivative that has garnered attention due to its potential biological activities. Thiazoles are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. This article explores the biological activity of this specific compound, summarizing research findings, case studies, and relevant data.

Antimicrobial Activity

Research has indicated that thiazole derivatives exhibit significant antimicrobial properties. A study evaluating various thiazole compounds demonstrated that modifications in the thiazole ring can enhance antibacterial activity against a range of pathogens. For instance, the compound 2-(1,3-thiazol-2-yl)ethanamine dihydrochloride has shown promising results against Staphylococcus aureus and Escherichia coli .

Compound	Activity Against	IC50 (µM)
2-(1,3-Thiazol-2-yl)ethanamine	S. aureus	50
(2-Methoxyethyl)[1-(1,3-thiazol-2-yl)ethyl]amine	E. coli	45

Anti-fibrotic Properties

Recent studies have explored the anti-fibrotic potential of thiazole derivatives. Compounds similar to (2-Methoxyethyl)[1-(1,3-thiazol-2-yl)ethyl]amine have been shown to inhibit collagen synthesis in hepatic stellate cells, which are pivotal in liver fibrosis. The half-maximal inhibitory concentration (IC50) values for related compounds were reported to be around 45 μM .

Case Studies

A notable case study investigated the effects of a thiazole derivative on liver fibrosis models. The compound was administered to rats with induced liver fibrosis, resulting in a significant reduction in collagen deposition as measured by hydroxyproline assays and Picro-Sirius red staining . This suggests that (2-Methoxyethyl)[1-(1,3-thiazol-2-yl)ethyl]amine may possess therapeutic potential in treating fibrotic diseases.

The biological activity of thiazole derivatives is often attributed to their ability to interact with specific enzymes and receptors. For instance, some studies indicate that these compounds may inhibit phosphodiesterase enzymes, leading to increased levels of cyclic AMP (cAMP) and cyclic GMP (cGMP), which play crucial roles in various cellular processes .

Q & A

Q. What are the common synthetic routes for (2-Methoxyethyl)[1-(1,3-thiazol-2-yl)ethyl]amine, and how do reaction conditions influence yield?

The synthesis typically involves multi-step reactions, such as condensation between thiazole-containing amines and methoxyethyl derivatives. For example:

• Schiff base formation : Reacting 1-(1,3-thiazol-2-yl)ethylamine with aldehydes or ketones under reflux in ethanol or DMF, often catalyzed by acetic acid. Yields depend on solvent choice, temperature (reflux vs. room temperature), and molar ratios .
• Substitution reactions : Thiazole intermediates (e.g., 2-aminothiazoles) can undergo alkylation with methoxyethyl halides. Sodium acetate or sodium methoxide may act as bases to deprotonate amines, improving reactivity .
• Key considerations : Optimize solvent polarity (e.g., DMF for solubility vs. ethanol for precipitation) and monitor reaction progress via TLC .

Q. How can spectroscopic techniques (NMR, IR) be used to confirm the structure of this compound?

• ¹H/¹³C NMR : Identify protons on the thiazole ring (δ 7.5–8.5 ppm for aromatic protons) and methoxyethyl groups (δ 3.3–3.7 ppm for OCH₃, δ 2.5–3.2 ppm for CH₂ groups). Coupling patterns distinguish ethylamine substituents .
• IR spectroscopy : Detect C=N stretching (1600–1680 cm⁻¹) in thiazole rings and N-H bending (1500–1600 cm⁻¹) in secondary amines. Methoxy C-O stretches appear at ~1100 cm⁻¹ .
• Mass spectrometry : Confirm molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns consistent with the amine-thiazole backbone .

Q. What in vitro assays are suitable for evaluating the biological activity of this compound?

• Antimicrobial testing : Use agar diffusion or microdilution assays against Gram-positive/negative bacteria. Compare MIC (minimum inhibitory concentration) values with controls .
• Enzyme inhibition : Screen against targets like α-glucosidase or kinases via spectrophotometric methods (e.g., pNPG hydrolysis for α-glucosidase) .
• Cytotoxicity : Employ MTT assays on cancer cell lines (e.g., HepG2) to assess IC₅₀ values. Include positive controls like doxorubicin .

Advanced Research Questions

Q. How can computational methods predict the pharmacological potential of this compound?

• Docking studies : Use software like AutoDock Vina to model interactions with receptors (e.g., α(2C)-AR or 5-HT6). Focus on hydrogen bonding with thiazole nitrogen and hydrophobic interactions with the methoxyethyl chain .
• ADMET prediction : Tools like SwissADME estimate solubility (LogP <3 for optimal bioavailability) and cytochrome P450 metabolism. Thiazole rings may pose hepatotoxicity risks .
• QSAR modeling : Correlate structural features (e.g., substituent electronegativity on the thiazole) with activity data to guide analog design .

Q. What strategies resolve contradictions in reaction yields when varying substituents on the thiazole ring?

• Electronic effects : Electron-withdrawing groups (EWGs) on the thiazole (e.g., -NO₂) reduce nucleophilicity, lowering alkylation yields. Use activating groups (e.g., -OCH₃) or adjust base strength (e.g., NaH vs. NaOAc) .
• Steric hindrance : Bulky substituents (e.g., aryl groups) on the thiazole may slow condensation. Increase reaction time or temperature to overcome kinetic barriers .
• Byproduct analysis : Characterize side products (e.g., via LC-MS) to identify competing pathways like over-alkylation or ring-opening .

Q. What challenges arise in studying the metabolic pathways of this compound in vivo?

• Metabolite identification : Use HPLC-MS/MS to detect phase I metabolites (e.g., oxidative demethylation of the methoxy group) and phase II conjugates (e.g., glucuronides). Compare with synthetic standards .
• Species variability : Rodent models may metabolize thiazoles differently than humans due to cytochrome P450 isoform differences. Validate findings with human hepatocytes .
• Toxicity profiling : Monitor for reactive intermediates (e.g., thiazole epoxides) via glutathione trapping assays .

Methodological Notes

• Synthetic optimization : For reproducibility, document solvent purity (e.g., anhydrous DMF) and inert atmosphere use to prevent hydrolysis of sensitive intermediates .
• Data validation : Cross-reference spectral data with literature (e.g., NIST Chemistry WebBook for IR peaks) and report deviations due to crystallinity or solvent effects .
• Ethical compliance : Adhere to institutional guidelines for biological testing, especially when handling cytotoxic compounds .